Cas no 1421516-85-9 (5-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole)

• Product Name: 5-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole
• CAS No: 1421516-85-9
• MF: C₁₈H₁₈N₄OS₂
• MW: 370.491720676422
• CID: 5364344
• Update Time: 2025-05-21

5-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-benzothiadiazol-5-yl-[4-(pyridin-2-ylsulfanylmethyl)piperidin-1-yl]methanone
• 5-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole

• Inchi： 1S/C18H18N4OS2/c23-18(14-4-5-15-16(11-14)21-25-20-15)22-9-6-13(7-10-22)12-24-17-3-1-2-8-19-17/h1-5,8,11,13H,6-7,9-10,12H2
• InChI Key： PIWVLAZAQDEZJY-UHFFFAOYSA-N
• SMILES： C(C1C=CC2=NSN=C2C=1)(N1CCC(CSC2=NC=CC=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 5-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole

Compound 5-{4-[(Pyridin-2-Ylsulfanyl)methyl]Piperidine-1-Carbonyl}-2,1,3-Benzothiadiazole: A Comprehensive Overview

The compound with CAS No. 1421516-85-9, known as 5-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and its potential applications in drug discovery and materials science.

Benzothiadiazole is a heterocyclic aromatic compound that forms the core of this molecule. The benzothiadiazole ring system is known for its stability and electronic properties, making it a valuable component in various chemical frameworks. The substitution pattern of this compound further enhances its functionality. Specifically, the benzothiadiazole ring is substituted at the 5-position with a piperidine moiety that is further modified with a pyridin-2-ylsulfanyl group.

The piperidine ring is a six-membered saturated ring containing one nitrogen atom. In this compound, the piperidine ring is substituted at the 4-position with a methyl group that is attached to a pyridin-2-ylsulfanyl group. The pyridine ring is an aromatic heterocycle with one nitrogen atom at the 2-position, and the sulfur atom in the sulfanyl group introduces additional electronic and steric effects to the molecule.

Recent studies have highlighted the importance of such complex molecules in drug design due to their ability to interact with multiple biological targets simultaneously. For instance, the benzothiadiazole core has been shown to exhibit anti-inflammatory and antioxidant properties, while the pyridine moiety can enhance solubility and bioavailability. The combination of these features makes this compound a promising candidate for further research in therapeutic applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of intermediates such as pyridine derivatives and piperidine derivatives, which are then combined to form the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. For example, the benzothiadiazole core can serve as a building block for constructing advanced materials with tailored electronic properties. The presence of sulfur atoms in both the benzothiadiazole and pyridin-sulfanyl groups introduces additional functionality that can be exploited for applications in optoelectronics or sensors.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as NMR (nuclear magnetic resonance) and IR (infrared spectroscopy). These studies have provided insights into its molecular structure and conformational flexibility. Additionally, computational methods such as molecular docking have been employed to predict its binding affinity towards various biological targets.

In conclusion, 5-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole (CAS No. 1421516-85-9) represents a fascinating example of how complex organic molecules can be designed to meet specific functional requirements. Its unique combination of structural features positions it as a valuable tool in both academic research and industrial applications.